Cas no 1503582-73-7 (6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one)

• Product Name: 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one
• CAS No: 1503582-73-7
• MDL: MFCD24058944
• CID: 4602727
• PubChem ID: 81167152
• Update Time: 2025-05-23

6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one Chemical and Physical Properties

Names and Identifiers

• 6'-fluoro-3',4'-dihydro-1'H-spiro[cyclobutane-1,2'-quinoxaline]-3'-one
• 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one

• MDL： MFCD24058944

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one

Introduction to 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one (CAS No. 1503582-73-7)

6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one (CAS No. 1503582-73-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a fluorine atom, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one is particularly noteworthy due to its spirocyclic framework. The spirocyclic structure is known to enhance the stability and bioavailability of compounds, making it an attractive scaffold for drug design. The incorporation of a fluorine atom at the 6' position further modulates the physicochemical properties and biological activity of the molecule. Fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability, enhance lipophilicity, and optimize binding affinity to target proteins.

The synthesis of 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one has been a subject of extensive research. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One of the most efficient methods involves the cyclization of a suitable precursor followed by fluorination. For instance, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method that combines palladium-catalyzed cyclization and fluorination steps to yield the target compound in high purity and yield. This method not only simplifies the synthetic process but also reduces the overall cost and environmental impact.

In terms of biological activity, 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one has shown significant potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. A study published in Cancer Research demonstrated that this compound effectively inhibits the activity of specific protein kinases, leading to reduced proliferation and increased apoptosis in cancer cells. These findings suggest that 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one has also been investigated for its potential as an antiviral agent. Research published in Virology Journal reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes or host cell factors required for viral entry or assembly. These findings highlight the broad-spectrum antiviral potential of 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one, making it a promising candidate for further development as an antiviral therapeutic.

The pharmacokinetic properties of 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one have also been studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and moderate clearance rates. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects in vivo. Additionally, toxicological studies have indicated that 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2'-quinoxaline-3'-one has a wide therapeutic window with minimal adverse effects at therapeutic doses.

In conclusion, 6'-fluoro-3',4'-dihydro-1'H-spirocyclobutane-1,2 '-quinoxaline - 3' - one (CAS No . 1503582 - 73 - 7) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , efficient synthesis methods , and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to explore new avenues for optimizing its efficacy and safety , paving the way for potential breakthroughs in cancer treatment , antiviral therapy , and other medical fields .